5-Methylpyridin-3-amine hydrochloride
Overview
Description
5-Methylpyridin-3-amine hydrochloride is a chemical compound with the molecular formula C6H9ClN2 . It has an average mass of 144.602 Da and a mono-isotopic mass of 144.045425 Da . It’s an important intermediate in organic synthesis, mainly used in pharmaceutical intermediates, organic synthesis, organic solvents, and can also be used in the production of dyes, pesticides, and spices .
Synthesis Analysis
The synthesis of 3-Amino-5-methylpyridine can be obtained by condensation reaction and decarboxylation reaction of diethyl malonate, sodium, 3-nitro-5-chloropyridine, and then reduction reaction .Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, and 2 nitrogen atoms .Scientific Research Applications
Bioactive Pyridines in Human Plasma and Urine after Coffee Consumption
5-Methylpyridin-3-amine hydrochloride is related to pyridines, a group of compounds studied for various biological activities. For instance, a study developed a hydrophilic liquid interaction chromatography tandem mass spectrometry method for quantifying bioactive pyridines in human plasma and urine after coffee consumption. This research provides insights into the metabolism and biological effects of pyridines and their derivatives (Lang et al., 2010).
Interaction with Serotonergic Systems
This compound's structural similarity to other pyridine compounds suggests potential interactions with biological systems, such as the serotonergic system. Serotonergic drugs have been studied for their ability to induce cerebral vasoconstriction and stroke, revealing the critical role of serotonin in regulating cerebrovascular functions (Singhal et al., 2002).
Safety and Hazards
The safety information available indicates that 5-Methylpyridin-3-amine hydrochloride may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fumes/gas/mist/vapors/spray, wash hands and other exposed areas thoroughly after handling, and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-methylpyridin-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2.ClH/c1-5-2-6(7)4-8-3-5;/h2-4H,7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANOSXCQXGIARSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90657305 | |
Record name | 5-Methylpyridin-3-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90657305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
957065-90-6 | |
Record name | 5-Methylpyridin-3-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90657305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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